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Compound of Interest

Compound Name: 12-(4-Nitrophenyl)dodecanoic acid

CAS No.: 144146-28-1

Cat. No.: B12547861

Get Quote

Chemical Constitution & Identity
12-pNCA is a synthetic fatty acid derivative engineered as a surrogate substrate for long-chain

fatty acid hydroxylases, specifically Cytochrome P450 BM3 (CYP102A1).[5] It mimics the

hydrophobic chain of lauric acid (C12) while carrying a distal chromogenic reporter.

Parameter Technical Specification

IUPAC Name 12-(4-Nitrophenoxy)dodecanoic acid

Common Abbreviation 12-pNCA

CAS Number 230613-81-7

Molecular Formula C₁₈H₂₇NO₅

Molecular Weight 337.42 g/mol

Functional Class
Chromogenic Enzyme Substrate / Fatty Acid

Analogue

SMILES O=C(O)CCCCCCCCCCCCOc1ccc(cc1)[O-]
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Physical Characteristics Profile
Solid-State Properties

Appearance: 12-pNCA isolates as a pale yellow to white crystalline powder. The slight yellow

coloration often intensifies upon storage due to trace hydrolysis releasing free p-nitrophenol.

Melting Point: Typically observes a sharp melting transition range characteristic of long-chain

fatty acid ethers. While specific experimental MP values vary by crystal polymorph, it

behaves as a waxy solid at room temperature.

Stability: The ether linkage is chemically stable under neutral conditions. However, the

compound is light-sensitive (due to the nitro group) and should be stored in amber vials at

-20°C.

Solution Properties & Solubility
The solubility profile of 12-pNCA is dominated by its amphiphilic nature—a long hydrophobic

alkyl tail capped by a polar carboxyl group and a moderately polar nitro-aromatic head.

Solvent Solubility Rating Operational Note

Water Insoluble

Precipitates immediately;

unsuitable for direct aqueous

stock prep.

DMSO High (> 50 mM)

Preferred solvent for stock

solutions. Stable for months at

-20°C.

Ethanol/Methanol Moderate

Soluble, but evaporation rates

can alter stock concentration

over time.

Tris/KPi Buffer Low (< 100 µM)

Soluble only as a dilute

dispersion (often requiring

<1% DMSO cosolvent).

Spectroscopic Signature
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The utility of 12-pNCA relies on the spectral shift between the substrate and its cleavage

product.

Substrate (Intact): Absorbance maxima in the UV region (< 320 nm). Virtually transparent at

410 nm.

Product (p-Nitrophenolate): Strong absorbance at 410 nm (Yellow).

Extinction Coefficient (ε₄₁₀):13,200 M⁻¹cm⁻¹ (at pH 8.2).

Critical Insight: The ε value is pH-dependent. The assay must be run at pH > 7.5 to ensure

the released nitrophenol is deprotonated (phenolate form), which is the yellow

chromophore.

Functional Mechanism: The "Trojan Horse" Probe
12-pNCA is designed to detect omega-hydroxylation (hydroxylation at the terminal carbon). The

physical arrangement of the ether oxygen adjacent to the terminal carbon (C12) creates a

chemically unstable intermediate upon enzymatic attack.

The Self-Immolative Pathway
Binding: The hydrophobic chain inserts into the P450 active site.

Catalysis: The enzyme hydroxylates the C12 carbon (adjacent to the oxygen).

Destabilization: This forms a hemiacetal intermediate.

Collapse: The hemiacetal is chemically unstable and spontaneously collapses, cleaving the

ether bond.

Signal Generation: This releases p-nitrophenolate (yellow) and 12-oxododecanoic acid.
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Figure 1: The mechanistic pathway of 12-pNCA. The probe relies on the instability of the

hemiacetal formed after enzymatic hydroxylation to generate a colorimetric signal.

Experimental Protocol: High-Throughput P450
Assay
This protocol is validated for screening P450 BM3 libraries using 12-pNCA. It addresses the

solubility constraints of the fatty acid chain.

Reagents Preparation[4][8]
Stock Solution (15 mM): Dissolve 50.6 mg of 12-pNCA in 10 mL of anhydrous DMSO. Store

in aliquots at -20°C.

Buffer: 100 mM Tris-HCl or Potassium Phosphate (KPi), pH 8.2.

Note: pH 8.2 is optimal to maximize the extinction coefficient of the p-nitrophenolate

product.

Assay Workflow (96-Well Format)
Enzyme Loading: Add 160 µL of Enzyme solution (in Buffer) to the well.

Substrate Addition: Add 20 µL of 12-pNCA working solution.
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Preparation: Dilute the 15 mM DMSO stock into buffer immediately before use to avoid

precipitation. Final assay concentration is typically 250 µM.

Solvent Tolerance: Ensure final DMSO concentration is < 2% to prevent enzyme

denaturation, though BM3 variants are often robust up to 5% DMSO.

Initiation: Add 20 µL of NADPH (10 mM stock) or an NADPH regeneration system

(Isocitrate/IDH).

Measurement: Monitor Absorbance at 410 nm kinetically for 5–10 minutes at 25°C or 30°C.
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Figure 2: Workflow for 12-pNCA colorimetric assay. Critical control points include the DMSO

concentration and rapid dilution to prevent substrate crashing.
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Synthesis Overview
For researchers requiring custom synthesis (e.g., if commercial stock is unavailable), the

synthesis follows a standard Williamson ether synthesis or nucleophilic substitution:

Precursors: 12-Bromododecanoic acid + p-Nitrophenol.

Conditions: Reflux in acetone/ethanol with Potassium Carbonate (K₂CO₃) base.

Purification: Recrystallization from Ethanol/Hexane mixtures.

Verification: ¹H-NMR will show the characteristic triplets of the terminal methylene adjacent

to the ether oxygen (~4.0 ppm) and the aromatic doublets of the nitrophenyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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